N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(2-fluorophenyl)propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]propanamide
• InChI: InChI=1S/C19H18FNOS2/c20-17-4-2-1-3-14(17)5-8-19(22)21-11-9-16-6-7-18(24-16)15-10-12-23-13-15/h1-4,6-7,10,12-13H,5,8-9,11H2,(H,21,22)
• InChI Key: HCJFGNVNIYASOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCCC2=CC=C(S2)C3=CSC=C3)F
• Molecular Formula: C19H18FNOS2
• Molecular Weight: 359.5 g/mol
• CAS No.: 2097915-60-9

Description

N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-3-(2-fluorophenyl)propanamide is a useful research compound. Its molecular formula is C19H18FNOS2 and its molecular weight is 359.48. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Characterization

• N-(2-(1H-Indol-3-yl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, a compound with a fragment similar to Brequinar used in SARS-CoV-2 treatment trials, was synthesized and characterized using various spectroscopic techniques. This demonstrates the compound's relevance in medicinal chemistry and drug discovery (Manolov, Ivanov, & Bojilov, 2020).

Electropolymerization and Materials Science

• In the field of materials science, research on bithiophenes, such as the synthesis and characterization of bithiophenic precursors containing a 3,4-Ethylenedisulfanylthiophene unit, highlights their significance in electropolymerization. These compounds are essential for developing advanced materials with unique electrical properties (Turbiez et al., 2005).

Fluorescent Sensors and Spectroscopy

• Heteroatom-containing organic fluorophores like CP3E, which exhibit intramolecular charge transfer and aggregation-induced emission, have been developed as fluorescent pH sensors. These are significant for detecting acidic and basic organic vapors in various environments (Yang et al., 2013).

Organic Electronics and Field-Effect Transistors

• In the context of organic electronics, the synthesis of distyryl-oligothiophenes with cyano groups and their impact on charge transport in field-effect transistors is a critical area of research. This demonstrates the potential of such compounds in developing high-performance organic electronic devices (Didane et al., 2010).

Therapeutic Applications and Pharmacology

• Although specific to other compounds, research on orally active, water-soluble neurokinin-1 receptor antagonists suitable for intravenous and oral clinical administration indicates the potential pharmaceutical applications of related compounds. This underlines the importance of such molecules in developing new medications (Harrison et al., 2001).